4-Fluorobenzyl chloride
Overview
Description
4-Fluorobenzyl chloride is a clear colorless to slightly yellow liquid . It is a chemical intermediate used in the synthesis of various pharmaceutical and agricultural goods .
Molecular Structure Analysis
The molecular formula of this compound is FC6H4CH2Cl . Its molecular weight is 144.57 .Physical And Chemical Properties Analysis
This compound has a refractive index of 1.513 (lit.) . It boils at 82 °C/26 mmHg (lit.) and has a density of 1.207 g/mL at 25 °C (lit.) .Scientific Research Applications
Bioanalytical Method Development
Eric Yang et al. (2005) developed a quantitative bioanalytical method using 4-fluorobenzyl chloride (4FBCl) for the determination in human plasma. The method involved chemical derivatization to stabilize 4FBCl, followed by solid phase extraction and analysis using high-performance liquid chromatography/tandem mass spectrometry (HPLC/MS/MS). This approach showcases 4FBCl's application in enhancing sensitivity and stability in bioanalytical assays (Yang et al., 2005).
Synthesis of Complex Molecules
H. Yin et al. (2004) explored the synthesis and characterization of tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acid, demonstrating 4FBCl's utility in forming complexes with potential applications in materials science and catalysis (Yin et al., 2004).
Gamze Elmas et al. (2018) synthesized (4-fluorobenzyl) pendant armed cyclotetraphosphazene derivatives, highlighting the role of 4FBCl in creating molecules with potential applications in DNA interactions and antimicrobial activities. This work exemplifies the compound's application in medicinal chemistry and bioactive material development (Elmas et al., 2018).
Material Science and Fuel Cell Technology
T. Danks et al. (2002) discussed the use of a related compound, vinylbenzyl chloride, grafted onto fluoropolymer films for the development of anion-exchange membranes in direct methanol fuel cells. This research underscores the broader family of benzyl chlorides, including 4FBCl, in advancing fuel cell technology (Danks et al., 2002).
Pharmaceutical Development
K. Izumi et al. (2007) reported a one-step synthesis of 5-(4-fluorobenzyl)-2-furyl methyl ketone, a key intermediate for HIV-integrase inhibitor S-1360, demonstrating 4FBCl's significance in synthesizing intermediates for antiviral drugs (Izumi et al., 2007).
Safety and Hazards
4-Fluorobenzyl chloride is classified as a dangerous substance. It is combustible and causes severe skin burns and eye damage . Safety measures include not breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and storing it in a cool, well-ventilated place .
Mechanism of Action
Target of Action
4-Fluorobenzyl chloride is a derivative of benzyl chloride . It is an important intermediate in industrial production, used in the synthesis of various pharmaceutical and agricultural products . .
Mode of Action
It is known that benzyl chloride derivatives, such as this compound, are often used in organic synthesis reactions, including friedel-crafts acylation .
Biochemical Pathways
As a chemical intermediate, it is likely involved in various synthesis reactions that lead to the formation of different compounds in pharmaceutical and agricultural industries .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored in a dry, cool, and well-ventilated place, away from heat, sparks, and flame . It is also important to handle it with appropriate safety measures due to its corrosive nature .
Biochemical Analysis
Biochemical Properties
It is known that it can participate in various chemical reactions, such as Friedel-Crafts acylation
Cellular Effects
It is known to cause harm if swallowed and can cause severe skin burns and eye damage . It is also corrosive to metals
Molecular Mechanism
It is known to participate in Friedel-Crafts acylation reactions
Temporal Effects in Laboratory Settings
It is known to be a liquid at room temperature with a boiling point of 82 °C/26 mmHg
Dosage Effects in Animal Models
It is known to be harmful if swallowed and can cause severe skin burns and eye damage
Properties
IUPAC Name |
1-(chloromethyl)-4-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClF/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZXWCDITFDNEBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7059850 |
Source
|
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12157 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.99 [mmHg] |
Source
|
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12157 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
352-11-4 |
Source
|
| Record name | 4-Fluorobenzyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=352-11-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000352114 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Fluorobenzyl chloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25084 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzene, 1-(chloromethyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | α-chloro-4-fluorotoluene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.925 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Q1: What are the common applications of 4-Fluorobenzyl chloride in organic synthesis?
A1: this compound serves as a versatile building block in organic synthesis. It's commonly employed in reactions like Friedel-Crafts benzylation and alkylation. For example, researchers used it to synthesize 5-(4-Fluorobenzyl)-2-furyl methyl ketone, a key intermediate in the production of the HIV-integrase inhibitor S-1360 []. Another study employed this compound to synthesize various fluorine-containing N-benzyl substituted piperidine and pyrrolidine derivatives, which were then evaluated for their antibacterial properties [].
Q2: How is this compound utilized in analytical chemistry?
A2: The reactive nature of this compound makes it valuable for derivatizing analytical targets. One study highlighted its application in determining functional groups, specifically carboxyl groups, in oxidized lignin samples using 19F NMR spectroscopy []. This derivatization strategy allows for enhanced detection and quantification of these functional groups.
Q3: What challenges are associated with the inherent reactivity of this compound, and how are they addressed?
A3: this compound's reactivity, while beneficial for synthesis, poses challenges for its bioanalysis due to its instability in biological matrices like human plasma []. To overcome this, researchers developed a method using 4-dimethylaminopyridine (DMAP) to convert this compound into a stable quaternary amine salt derivative. This derivative shows excellent sensitivity in electrospray mass spectrometry, facilitating accurate quantification [].
Q4: Can you provide details on the synthesis of pharmaceutical compounds like Sulindac using this compound as a starting material?
A4: this compound serves as a crucial starting material in the multi-step synthesis of Sulindac, a non-steroidal anti-inflammatory drug []. The synthesis involves a series of reactions, including condensation with diethyl methyl malonate, hydrolysis, decarboxylation, acyl chlorination, and intermolecular Friedel-Crafts reaction, ultimately yielding Sulindac [].
Q5: Are there studies exploring the Structure-Activity Relationship (SAR) of compounds synthesized using this compound?
A5: Yes, researchers investigating novel 1,2,4-4H-triazoles with potential antiviral activity utilized this compound in their synthesis []. They explored the impact of different substituents, including this compound, on the compounds' antiviral activity and antioxidant potential, demonstrating the importance of SAR studies in drug discovery [].
Q6: How is this compound incorporated into the synthesis of pyrimidine derivatives, and what are the potential applications of these derivatives?
A6: Researchers synthesized novel 2,4,5- and 2,4,6-substituted pyrimidines, analogs of the antitumor compound Bayer DG 428, using this compound as an alkylating agent []. This alkylation step is crucial for introducing the desired structural modifications into the pyrimidine core, potentially leading to compounds with enhanced antitumor activity [].
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